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Overview of Key FXla Inhibitors in Development

The table below summarizes the mechanisms and clinical status of major FXI/FXIa inhibitors based on

recent clinical trials and reviews [1] [2] [3].

Mechanism of Route of Key Clinical Trial
Drug Name Drug Class . o .
Action Administration Phase & Context
Milvexian [2] Small Molecule Direct, reversible Oral [2] Phase 2: AXIOMATIC-
active-site inhibitor TKR (knee
of FXla [2]. replacement),
AXIOMATIC-SSP
(stroke) [2] [3].
Asundexian Small Molecule Direct, reversible Oral [2] Phase 2: PACIFIC-AF
[2] active-site inhibitor (atrial fibrillation),

of FXla [2]. PACIFIC-AMI
(myocardial infarction),
PACIFIC-STROKE
(stroke) [2] [3].
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Drug Name Drug Class
Abelacimab Monoclonal
[2] Antibody
Osocimab [2] Monoclonal
Antibody
IONIS-FXIRX  Antisense

(FXI-ASO) [1]  Oligonucleotide

Mechanism of
Action

Binds to both FXI
and FXla,
preventing its
activation by FXlla
or thrombin [2].

Binds near the
active site of FXla,
preventing
activation of FIX

[2].

Binds to FXI
messenger RNA,
reducing hepatic
synthesis of FXI [1]
[2].

Route of
Administration

Intravenous or
Subcutaneous [2]

Intravenous or
Subcutaneous [2]

Subcutaneous [2]

Key Clinical Trial
Phase & Context

Phase 2: ANT-005
(knee replacement);
Phase 3: AZALEA-TIMI
71 (atrial fibrillation) [2]

[4].

Phase 2: FOXTROT
(knee replacement) [2].

Phase 2: Total knee
arthroplasty [1].

Comparative Efficacy and Safety Data from Clinical

Trials

The following table synthesizes key efficacy and safety outcomes from published phase 2 trials, primarily in

patients undergoing total knee arthroplasty (TKA), a standard model for initial efficacy testing [1] [2].

Trial Name (Drug)

Efficacy Outcome (VTE Prevention)

Safety Outcome (Bleeding)

| FXI-ASO TKA (IONIS-FXIRXx) [1] | 200 mg dose: Non-inferior to enoxaparin. 300 mg dose: Superior to
enoxaparin (VTE rates: 27% vs. 30% for 200 mg and 4% for 300 mg, vs. 30% for enoxaparin) [1]. | Bleeding
rates were similar to enoxaparin [1]. | | AXIOMATIC-TKR (Milvexian) [2] [3] | Showed a dose-response;
Milvexian (200 mg twice daily) achieved a VTE rate of 8% vs. 21% with enoxaparin [3]. | Bleeding rates
were similarly low (major or relevant bleeding 1% vs. 2% with enoxaparin) [3]. | | FOXTROT (Osocimab)

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11562565/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11562565/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11562565/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11562565/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12035157/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11562565/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11562565/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11562565/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11562565/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10300994/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10300994/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11562565/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11562565/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10300994/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10300994/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11562565/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10300994/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10300994/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10300994/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11562565/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12565238/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12565238/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12565238/
https://www.smolecule.com/products/s12904227?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

[2] | Post-operative doses (0.6—1.8 mg/kg) were non-inferior; a pre-operative 1.8 mg/kg dose was superior
to enoxaparin [2]. | Lower bleeding rates than enoxaparin, which increased at higher doses [2]. | | ANT-005
TKA (Abelacimab) [2] [3] | 30 mg dose: Non-inferior to enoxaparin. 75 mg & 150 mg doses: Superior to
enoxaparin (VTE rates: 13%, 5%, 4% for low/med/high dose vs. 22% for enoxaparin) [3]. | Virtually no

bleeding observed (0—2% across doses vs. 0% with enoxaparin) [3]. |

Mechanism of Action and Experimental Rationale

Factor Xla is a promising target because it appears to play a more critical role in pathological thrombosis
than in normal hemostasis. The development of these inhibitors is inspired by the observation that
individuals with congenital FXI deficiency have a significantly lower risk of thrombosis but rarely

experience spontaneous bleeding [1] [5].
The following diagram illustrates the coagulation cascade and the targets of the inhibitors discussed.

The diagram above shows the coagulation cascade and the points targeted by different FXIa inhibitors [1]

[2]:

¢ Small Molecules (Milvexian, Asundexian): Directly and reversibly bind to the active site of FXla,
blocking its ability to activate Factor IX [2].

¢ Monoclonal Antibodies (Abelacimab, Osocimab): Abelacimab binds to the catalytic domain of FXI,
preventing its activation by FXlla or thrombin. Osocimab binds to FXla near its active site, preventing
it from activating FIX [2].

¢ Antisense Oligonucleotide (IONIS-FXIRx): Reduces the liver's production of FXI protein, thereby
lowering the amount of zymogen available for activation [1] [2].

Key Considerations for Researchers

¢ The Bleeding vs. Efficacy Trade-off: A primary driver for developing FXla inhibitors is the potential
to uncouple antithrombotic efficacy from bleeding risk [2] [5]. While these agents consistently
show lower bleeding rates compared to DOACSs like apixaban and rivaroxaban in early trials [6] [4],
their efficacy in preventing stroke in atrial fibrillation is not yet fully established. One major
Phase 3 trial (OCEANIC-AF for asundexian) was stopped early due to inferior efficacy compared to
apixaban [3] [4].

¢ Clinical Trial Context is Crucial: The promising efficacy data shown in the tables above primarily
come from short-term VTE prophylaxis after orthopedic surgery. The results of ongoing large-
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scale Phase 3 trials in other indications like atrial fibrillation (e.g., for milvexian and abelacimab) are
critical to determine the broader therapeutic potential of this drug class [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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